Cas no 49802-40-6 (1,4-Naphthalenedione,2-(3-methylbutyl)-)

• Product Name: 1,4-Naphthalenedione,2-(3-methylbutyl)-
• CAS No: 49802-40-6
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 335145
• PubChem ID: 345883
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-(3-methylbutyl)-
• 2-Isopentyl-[1,4]naphthochinon
• 2-isopentyl-[1,4]naphthoquinone
• AC1L83QQ
• CHEMBL156105
• NSC403783
• SureCN1137991
• SCHEMBL1137991
• 49802-40-6
• NSC-403783
• 2-(3-methylbutyl)naphthalene-1,4-dione
• DTXSID50323372

• Inchi： 1S/C15H16O2/c1-10(2)7-8-11-9-14(16)12-5-3-4-6-13(12)15(11)17/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： LTDXMRHTAVBPHX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C=C1CCC(C)C)=O

Computed Properties

• Exact Mass: 228.115
• Monoisotopic Mass: 228.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 352.5°Cat760mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.548
• PSA: 34.14000
• LogP: 3.42820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds